Cas no 197245-87-7 ((3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate)

(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate is a highly efficient photoinitiator and arylating agent used in photopolymerization and organic synthesis. Its key advantages include excellent solubility in organic solvents, high thermal stability, and strong absorption in the UV range, enabling rapid and controlled initiation of cationic polymerization. The sterically hindered 2,4,6-trimethylphenyl group enhances stability, reducing unwanted side reactions. The triflate counterion improves reactivity and solubility, making it suitable for advanced applications in coatings, adhesives, and microelectronics. This compound is particularly valuable for its precise reactivity profile and compatibility with diverse monomer systems, ensuring high efficiency in photochemical processes.

(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate structure

197245-87-7 structure

Product Name:(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate

CAS No:197245-87-7

MF:C₁₇H₁₈F₃IO₃S

MW:486.287706851959

CID:2602319

PubChem ID:354334721

Update Time:2025-10-16

(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate Chemical and Physical Properties

Names and Identifiers

- (3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Trifluoromethanesulfonate
- (3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium triflate
- Mesityl(m-tolyl)iodonium Triflate
- mesityl(m-tolyl)iodonium
- BS-43940
- m-tolyl-(2,4,6-trimethylphenyl)iodonium;trifluoromethanesulfonate
- (3-Methylphenyl)(2,4,6-trimethylphenyl)iodoniumTrifluoromethanesulfonate
- (3-METHYLPHENYL)(2,4,6-TRIMETHYLPHENYL)IODANIUM TRIFLATE
- M2908
- T72020
- JFTSJYFKINVLMA-UHFFFAOYSA-M
- MFCD20264883
- (3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium triflate, >=97.0% (HPLC)
- DTXSID80443911
- (3-methylphenyl)-(2,4,6-trimethylphenyl)iodanium;trifluoromethanesulfonate
- XHA24587
- AKOS030531835
- 197245-87-7
- Iodonium, (3-methylphenyl)(2,4,6-trimethylphenyl)-, 1,1,1-trifluoromethanesulfonate (1:1)
- Mesityl(m-tolyl)iodonium trifluoromethanesulfonate
- 694-840-0
- (3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate
- MDL： MFCD20264883
- Inchi： 1S/C16H18I.CHF3O3S/c1-11-6-5-7-15(10-11)17-16-13(3)8-12(2)9-14(16)4;2-1(3,4)8(5,6)7/h5-10H,1-4H3;(H,5,6,7)/q+1;/p-1
- InChI Key： JFTSJYFKINVLMA-UHFFFAOYSA-M
- SMILES： [I+](C1C=CC=C(C)C=1)C1C(C)=CC(C)=CC=1C.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

Exact Mass: 485.99735g/mol
Monoisotopic Mass: 485.99735g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 2
Complexity: 370
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.6Å²

Experimental Properties

Melting Point: 166.0 to 170.0 deg-C

(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 25-36/37/38
Safety Instruction： 26-45
Hazardous Material Identification：

(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M867076-1g	(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Trifluoromethanesulfonate	197245-87-7	≥98%	1g	￥1,159.00	2022-09-01
TRC	M338639-100mg	(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate	197245-87-7		100mg	$75.00	2023-05-17
TRC	M338639-500mg	(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate	197245-87-7		500mg	$276.00	2023-05-17
TRC	M338639-1g	(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate	197245-87-7		1g	$ 375.00	2022-06-03
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M2908-1G	(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Trifluoromethanesulfonate	197245-87-7	>98.0%(T)(HPLC)	1g	¥590.00	2023-09-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M2908-5G	(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Trifluoromethanesulfonate	197245-87-7	>98.0%(T)(HPLC)	5g	¥2605.00	2023-09-07
eNovation Chemicals LLC	Y1234574-1g	Iodonium, (3-methylphenyl)(2,4,6-trimethylphenyl)-, 1,1,1-trifluoromethanesulfonate (1:1)	197245-87-7	98%	1g	$135	2024-06-07
eNovation Chemicals LLC	Y1234574-5g	Iodonium, (3-methylphenyl)(2,4,6-trimethylphenyl)-, 1,1,1-trifluoromethanesulfonate (1:1)	197245-87-7	98%	5g	$415	2024-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M867076-200mg	(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Trifluoromethanesulfonate	197245-87-7	≥98%	200mg	￥419.00	2022-09-01
TRC	M338639-1000mg	(3-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate	197245-87-7		1g	$454.00	2023-05-17